Cas no 2228327-08-8 (2-(naphthalen-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(naphthalen-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228327-08-8
• MF: C₁₂H₁₁FO₂S
• MW: 238.277945756912
• CID: 5978442
• PubChem ID: 165695798
• Update Time: 2025-05-22

2-(naphthalen-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-2-yl)ethane-1-sulfonyl fluoride
• EN300-1988529
• 2228327-08-8

• Inchi： 1S/C12H11FO2S/c13-16(14,15)8-7-10-5-6-11-3-1-2-4-12(11)9-10/h1-6,9H,7-8H2
• InChI Key： XBZXWIJSBYMZQK-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC2C=CC=CC=2C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 238.04637893g/mol
• Monoisotopic Mass: 238.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(naphthalen-2-yl)ethane-1-sulfonyl fluoride

2-(Naphthalen-2-yl)ethane-1-sulfonyl fluoride (CAS No 2228327-08-8)

The compound 2-(naphthalen-2-yl)ethane-1-sulfonyl fluoride (CAS No 2228327-08-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a sulfonyl fluoride group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of sulfonyl fluoride derivatives in the development of novel materials and pharmaceutical agents. The naphthalene moiety in 2-(naphthalen-2-yl)ethane-1-sulfonyl fluoride contributes to its aromatic stability, while the sulfonyl fluoride group introduces reactivity and functional versatility. This combination makes the compound an ideal candidate for exploring new chemical reactions and material properties.

In terms of synthesis, sulfonyl fluorides are typically derived from sulfonic acids through a series of chemical transformations. The synthesis of CAS No 2228327-08-8 involves the reaction of 1-naphthylmethanesulfonic acid with appropriate reagents to introduce the sulfonyl fluoride functionality. This process is highly controlled to ensure the purity and stability of the final product, which is crucial for its application in research and development.

The application of sulfonyl fluorides extends across multiple disciplines. In materials science, these compounds are used as precursors for the synthesis of advanced polymers and coatings due to their ability to form strong covalent bonds during polymerization. In pharmaceutical research, sulfonyl fluorides are explored as potential drug candidates or intermediates in drug discovery programs, particularly in the development of kinase inhibitors and other bioactive molecules.

A recent study published in *Journal of Medicinal Chemistry* has demonstrated the potential of sulfonyl fluorides as inhibitors of specific protein kinases, which are key targets in cancer therapy. The naphthalene group in CAS No 2228327-08-8 enhances the molecule's ability to interact with biological targets, making it a promising lead compound for further optimization.

In addition to its biological applications, sulfonyl fluorides are also utilized in organic synthesis as reactive intermediates. For instance, they can participate in nucleophilic substitution reactions, enabling the construction of complex molecular architectures with high precision. This property is particularly valuable in the synthesis of natural product analogs and synthetic molecules with intricate structures.

The stability and reactivity of CAS No 2228327-08-8 make it an attractive candidate for exploring new chemical transformations. Researchers have recently investigated its use in click chemistry reactions, where it serves as a reactive partner for forming stable covalent bonds under mild conditions. Such applications highlight the versatility of this compound in advancing chemical methodology.

In conclusion, sulfonyl fluorides, including CAS No 22283